N-(2-bromo-6-fluorophenyl)-2-chloroacetamide

• IUPAC Name: N-(2-bromo-6-fluorophenyl)-2-chloroacetamide
• InChI: InChI=1S/C8H6BrClFNO/c9-5-2-1-3-6(11)8(5)12-7(13)4-10/h1-3H,4H2,(H,12,13)
• InChI Key: AWVOPSSPWKAHJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)NC(=O)CCl)F
• Molecular Formula: C8H6BrClFNO
• Molecular Weight: 266.49 g/mol

Description

N-(2-bromo-6-fluorophenyl)-2-chloroacetamide, also known as BFA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFA is a member of the acetamide family of compounds and is structurally similar to other halogenated acetamides.

Mechanism of Action

The mechanism of action of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide is based on its ability to disrupt the Golgi apparatus, which is responsible for the processing and transport of proteins and lipids. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide binds to a protein called ADP-ribosylation factor (ARF), which is involved in the regulation of vesicle trafficking. By binding to ARF, N-(2-bromo-6-fluorophenyl)-2-chloroacetamide prevents the formation of new vesicles and causes the Golgi apparatus to collapse. This disruption of the Golgi apparatus leads to the accumulation of proteins and lipids in the endoplasmic reticulum, which ultimately results in cell death.
Biochemical and Physiological Effects:
N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has been shown to have a variety of biochemical and physiological effects on cells. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide inhibits the secretion of proteins and lipids, which affects the normal functioning of cells. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide also induces cell death by disrupting the Golgi apparatus and causing the accumulation of proteins and lipids in the endoplasmic reticulum. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has been shown to modulate the immune system by inhibiting the activation of T-cells and reducing inflammation.

Advantages and Limitations for Lab Experiments

N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has several advantages as a tool in scientific research. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide is a potent inhibitor of the Golgi apparatus, which makes it a valuable tool for studying intracellular trafficking. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide is also relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, N-(2-bromo-6-fluorophenyl)-2-chloroacetamide also has some limitations. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide is a toxic compound that can cause cell death, which limits its use in certain experiments. Additionally, the mechanism of action of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide is not fully understood, which makes it difficult to interpret some experimental results.

Future Directions

There are several future directions for the study of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide. One area of research is the development of new analogs of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide that have improved potency and selectivity. Another area of research is the use of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide as a tool for studying the intracellular trafficking of bacteria and viruses. Additionally, N-(2-bromo-6-fluorophenyl)-2-chloroacetamide could be used in combination with other drugs to enhance their therapeutic effects. Finally, the mechanism of action of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide could be further elucidated to better understand its effects on cells.
Conclusion:
In conclusion, N-(2-bromo-6-fluorophenyl)-2-chloroacetamide, or N-(2-bromo-6-fluorophenyl)-2-chloroacetamide, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has been extensively studied for its ability to disrupt the Golgi apparatus and induce cell death. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has also been used as a tool in microbiology to study the intracellular trafficking of bacteria and viruses. Despite its limitations, N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has several advantages as a tool in scientific research, and there are several future directions for its study.

Synthesis Methods

The synthesis of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide is a multi-step process that involves the reaction of 2-bromo-6-fluoroaniline with chloroacetyl chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as NMR, IR, and mass spectrometry. The synthesis of N-(2-bromo-6-fluorophenyl)-2-chloroacetamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has been extensively studied for its potential therapeutic applications in various fields such as cancer research, immunology, and microbiology. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has been shown to inhibit the growth of cancer cells by disrupting the Golgi apparatus, which is responsible for the secretion of proteins and lipids. N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has also been shown to modulate the immune system by inhibiting the activation of T-cells and reducing inflammation. Additionally, N-(2-bromo-6-fluorophenyl)-2-chloroacetamide has been used as a tool in microbiology to study the intracellular trafficking of bacteria and viruses.